Cas no 311322-38-0 (2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide)

311322-38-0 structure
Product name:2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide
2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide
- AB00109807-01
- 2-Chloro-N-(4-ethoxy-phenyl)-5-methylsulfanyl-benzamide
- HMS2577H19
- CHEMBL1444491
- SMR000195378
- 311322-38-0
- AKOS001721488
- Cambridge id 6536932
- SR-01000514801
- 2-chloro-N-(4-ethoxyphenyl)-5-(methylsulfanyl)benzamide
- STK733225
- EU-0084712
- 2-chloro-N-(4-ethoxyphenyl)-5-methylsulfanylbenzamide
- MLS000573589
- NFTGJNJRMWUBPG-UHFFFAOYSA-N
- 660-498-6
- SR-01000514801-1
- Oprea1_404615
-
- Inchi: InChI=1S/C16H16ClNO2S/c1-3-20-12-6-4-11(5-7-12)18-16(19)14-10-13(21-2)8-9-15(14)17/h4-10H,3H2,1-2H3,(H,18,19)
- InChI Key: NFTGJNJRMWUBPG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 321.0590276g/mol
- Monoisotopic Mass: 321.0590276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 63.6Ų
2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide Related Literature
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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3. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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